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Compound of Interest

Compound Name: Hydroxy-PEG4-CH2COOH

Cat. No.: B1673975

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Hydroxy-PEG4-
CH2COOH (CAS No: 70678-95-4), a hydrophilic linker commonly utilized in the development of
Proteolysis Targeting Chimeras (PROTACSs) and other bioconjugation applications. Adherence
to these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of
experimental outcomes.

Chemical Identification and Properties

Hydroxy-PEG4-CH2COOH is a polyethylene glycol (PEG) derivative containing a terminal
hydroxyl group and a carboxylic acid group, separated by a tetra-ethylene glycol spacer. This
structure imparts hydrophilicity, which can improve the solubility and pharmacokinetic
properties of the molecules it is incorporated into.
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Property Value

IUPAC Name z;(iz-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetic
CAS Number 70678-95-4

Molecular Formula C10H2007

Molecular Weight 252.26 g/mol

Appearance Colorless to light yellow liquid

Density Approximately 1.195 g/cm3

Solubility Soluble in water and most organic solvents
Purity Typically =95%

Hazard Identification and Toxicological Profile

While specific LD50 and LC50 values for Hydroxy-PEG4-CH2COOH are not readily available
in the public domain, the compound is classified under the Globally Harmonized System (GHS)
with the following hazards. Researchers should handle this chemical with the appropriate
precautions as outlined in the subsequent sections.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity — )
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3 S
irritation
system)

Signal Word: Warning
GHS Pictograms:

o alt text

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are essential to minimize exposure and ensure a safe laboratory
environment.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors or aerosols.

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A risk assessment should be conducted for any new procedure. The following PPE is
recommended for handling Hydroxy-PEG4-CH2COOH:

e Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Gloves should be
inspected prior to use and replaced immediately if contaminated, punctured, or torn.

» Skin and Body Protection: A laboratory coat should be worn at all times. For larger quantities
or in case of a potential splash hazard, additional protective clothing such as an apron or
coveralls may be necessary.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.
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4 Personal Protective Equipment (PPE) Protocol )

Entering Lab Area
Handling Hydroxy-PEG4-CH2COOH
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Caption: Recommended PPE workflow for handling Hydroxy-PEG4-CH2COOH.
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Storage and Stability

To ensure the stability and integrity of Hydroxy-PEG4-CH2COOH, the following storage
conditions are recommended:

o Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For
long-term storage, it is advisable to store at -20°C to 4°C.

¢ Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
o Light and Moisture: Protect from light and moisture to prevent degradation.

Accidental Release and First Aid Measures
Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth).

o Collect: Collect the absorbed material into a suitable, labeled container for disposal.

o Clean: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the
cleaning materials for disposal.
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Spill Response Protocol
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Caption: Step-by-step protocol for responding to a spill.
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First Aid Measures
 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols

The following are generalized protocols for the use of Hydroxy-PEG4-CH2COOH in common
laboratory applications. Researchers should optimize these protocols for their specific
experimental needs.

General Protocol for Bioconjugation (e.g., Amine
Coupling)
This protocol describes the activation of the carboxylic acid group of Hydroxy-PEG4-

CH2COOH for conjugation to a primary amine on a target molecule.

e Dissolution: Dissolve Hydroxy-PEG4-CH2COOH in an appropriate anhydrous solvent (e.g.,
DMF or DMSO).

e Activation: Add 1.1-1.5 equivalents of a carbodiimide coupling agent (e.g., EDC or DCC) and
1.1-1.5 equivalents of an N-hydroxysuccinimide (NHS) ester or its sulfo- a nalog (Sulfo-NHS)
to the solution.

 Incubation: Allow the activation reaction to proceed for 15-60 minutes at room temperature.

» Conjugation: Add the activated linker solution to the amine-containing target molecule in a
suitable buffer (typically pH 7.2-8.5).
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» Reaction: Allow the conjugation reaction to proceed for 2-4 hours at room temperature or
overnight at 4°C.

« Purification: Purify the resulting conjugate using an appropriate method, such as dialysis,
size exclusion chromatography, or HPLC.

Amine Coupling Workflow
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Hydroxy-PEG4-CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673975#hydroxy-peg4-ch2cooh-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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